Cas no 2764021-80-7 (3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5-(pyridin-3-yl)thiophene-2-carboxylic acid)

• Product Name: 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5-(pyridin-3-yl)thiophene-2-carboxylic acid
• CAS No: 2764021-80-7
• MF: C₁₄H₁₂N₂O₄S
• MW: 304.321082115173
• CID: 6602866
• PubChem ID: 165994627
• Update Time: 2025-06-20

3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5-(pyridin-3-yl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37343134
• 2764021-80-7
• 3-{[(prop-2-en-1-yloxy)carbonyl]amino}-5-(pyridin-3-yl)thiophene-2-carboxylic acid
• 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5-(pyridin-3-yl)thiophene-2-carboxylic acid

• Inchi： 1S/C14H12N2O4S/c1-2-6-20-14(19)16-10-7-11(21-12(10)13(17)18)9-4-3-5-15-8-9/h2-5,7-8H,1,6H2,(H,16,19)(H,17,18)
• InChI Key： AIKBYOWQDSOWIB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C=C1C1C=NC=CC=1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 304.05177804g/mol
• Monoisotopic Mass: 304.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 117Ų

Additional information on 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5-(pyridin-3-yl)thiophene-2-carboxylic acid

Professional Introduction to 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5-(pyridin-3-yl)thiophene-2-carboxylic Acid (CAS No. 2764021-80-7)

3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5-(pyridin-3-yl)thiophene-2-carboxylic acid, identified by its CAS number 2764021-80-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this molecule integrates several key functional groups, including an amino group, a carbamate moiety, and a thiophene ring, which are strategically positioned to interact with biological targets.

The< strong> thiophene ring is a core structural component in many bioactive molecules due to its ability to modulate electronic properties and engage in π-stacking interactions. In the context of 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5-(pyridin-3-yl)thiophene-2-carboxylic acid, the thiophene ring is further functionalized with a pyridine substituent at the 5-position. The presence of the< strong> pyridine group enhances the compound's solubility and bioavailability while also providing additional interaction points with biological targets such as enzymes and receptors.

The< strong> amino group at the 3-position of the thiophene ring is linked to a carbamate moiety, which is derived from propene oxide. This carbamate group serves as a protecting group for the amino function and can be further modified or removed under specific conditions to reveal the free amino group. The carbamate linkage also contributes to the overall electronic properties of the molecule, influencing its reactivity and binding affinity.

The< strong> propenyl ether (prop-2-en-1-yloxy) part of the molecule introduces a hydrophobic region that can interact favorably with lipid environments, such as cell membranes. This feature is particularly relevant for designing molecules that require membrane penetration or interaction, which is often crucial for drug delivery systems and therapeutic agents.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various kinases and other enzymes involved in cancer progression. The structural features of 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5-(pyridin-3-yl)thiophene-2-carboxylic acid make it a potential candidate for such applications. For instance, the combination of the< strong> pyridine and< strong> thiophene moieties provides multiple hydrogen bonding and π-interaction opportunities with active sites of target enzymes. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases by occupying critical binding pockets.

The< strong> carbamate group not only serves as a protecting group but also as a handle for further chemical modifications. For example, it can be hydrolyzed to yield a free amino acid-like structure, which can then be incorporated into larger peptides or proteins through amide bond formation. This versatility makes 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5-(pyridin-3-yl)thiophene-2-carboxylic acid a valuable building block in synthetic chemistry and drug discovery.

Evaluation of this compound's pharmacokinetic properties is essential for understanding its potential as a therapeutic agent. Studies have shown that molecules with similar structural motifs often exhibit good oral bioavailability and metabolic stability. The< strong> propenyl ether moiety, in particular, has been observed to enhance solubility while maintaining favorable pharmacokinetic profiles in preclinical models.

The synthesis of 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5-(pyridin-3-yl)thiophene-2-carboxylic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions on halogenated thiophenes, followed by functional group transformations such as etherification and carbamate formation. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing both cost and environmental impact.

In conclusion, 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5-(pyridin-3-yl)thiophene-2-carboxylic acid (CAS No. 2764021-80-7) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features, including the< strong> thiophene,< strong> pyridine, and< strong> carbamate moieties, make it a versatile scaffold for drug discovery efforts targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in developing next-generation therapeutics.